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Compound of Interest

Compound Name: Reboxetine mesylate

Cat. No.: B7821350

Introduction

Reboxetine mesylate is a potent and selective norepinephrine reuptake inhibitor (NARI)
widely utilized in neuroscience research and drug development for its antidepressant
properties.[1][2] Accurate and consistent preparation of reboxetine mesylate solutions is
critical for obtaining reliable and reproducible experimental results. This document provides a
detailed protocol for the dissolution of reboxetine mesylate in dimethyl sulfoxide (DMSO) for
stock solutions and in phosphate-buffered saline (PBS) for aqueous working solutions.

Materials and Equipment

» Reboxetine mesylate powder (FW: 409.5 g/mol )[1][3][4]

o Dimethyl sulfoxide (DMSO), anhydrous, sterile

» Phosphate-buffered saline (PBS), pH 7.2, sterile[4][5]

 Sterile microcentrifuge tubes or vials

» Vortex mixer

e Sonicator (optional, but recommended for higher concentrations)[3][6]

» Calibrated pipettes and sterile tips
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e Analytical balance

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Quantitative Data Summary

The following table summarizes the key quantitative data for the dissolution of reboxetine

mesylate.
Parameter Value Solvent Source(s)
Molecular Weight 409.5 g/mol N/A [11[3114]
~20 mg/mL (~48.8
Solubility mM) - 100 mg/mL DMSO [11[31[41[5]
(~244.2 mM)
~10 mg/mL (~24.4
Solubility mM) - 110 mg/mL PBS (pH 7.2) [31[4][5]
(~268.62 mM)
Stock Solution -20°C forup to 3
DMSO [6]
Storage months
Aqueous Solution Not recommended for
PBS [4][5]
Storage more than one day

Experimental Protocols

Preparation of a High-Concentration DMSO Stock

Solution (e.g., 50 mM)

This protocol describes the preparation of a 50 mM stock solution of reboxetine mesylate in

DMSO.

e Pre-dissolution Steps:

o Bring the reboxetine mesylate powder and DMSO to room temperature.
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o Calculate the required mass of reboxetine mesylate using the following formula: Mass
(mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /
1000 Example for 1 mL of 50 mM stock: 50 mM x 1 mL x 409.5 g/mol / 1000 = 20.48 mg

e Dissolution:

[¢]

Weigh out the calculated amount of reboxetine mesylate and place it in a sterile
microcentrifuge tube.

[¢]

Add the desired volume of sterile DMSO to the tube.

[e]

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

[e]

If the solid does not completely dissolve, sonicate the solution for 5-10 minutes.[3][6]
e Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.

o Store the aliquots at -20°C. Stock solutions are reported to be stable for up to 3 months.

Preparation of an Aqueous Working Solution in PBS
from a DMSO Stock

This protocol details the dilution of the DMSO stock solution into PBS to prepare a working
solution for biological assays. It is crucial to ensure the final DMSO concentration is low enough
to not affect the experimental system (typically <0.5%).[7]

e Pre-dilution Steps:

o Thaw a single aliquot of the reboxetine mesylate DMSO stock solution at room
temperature.

o Warm the sterile PBS to room temperature or 37°C to aid in solubility.

¢ Dilution:
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o Perform serial dilutions of the DMSO stock solution in sterile PBS to achieve the desired
final concentration.

o To minimize precipitation, add the DMSO stock solution to the PBS and immediately
vortex the mixture.[8]

o Ensure the final concentration of DMSO in the working solution is kept to a minimum (e.qg.,
less than 0.5%).[7]

e Usage:

o Use the freshly prepared aqueous working solution immediately or within the same day.[4]
[5] Storing aqueous solutions of reboxetine mesylate is not recommended.[4][5]

Direct Dissolution in PBS (for Organic Solvent-Free
Solutions)

For experiments where the presence of an organic solvent is a concern, reboxetine mesylate
can be directly dissolved in PBS.[4][5]

e Pre-dissolution Steps:
o Bring the reboxetine mesylate powder and sterile PBS (pH 7.2) to room temperature.

o Calculate the required mass of reboxetine mesylate for the desired concentration
(solubility is approximately 10 mg/mL).[4][5]

e Dissolution:

o Weigh the calculated amount of reboxetine mesylate and add it to the appropriate
volume of PBS in a sterile tube.

o Vortex the solution vigorously. Sonication may be required to fully dissolve the compound,
especially at higher concentrations.[3][6]

» Usage:
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o Use the freshly prepared aqueous solution immediately. Storage of this solution is not
recommended for more than 24 hours.[4][5]

Visualizations
Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing reboxetine mesylate solutions.
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Caption: Reboxetine inhibits norepinephrine reuptake at the synapse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Protocol for the Dissolution of Reboxetine Mesylate in
DMSO and PBS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7821350#protocol-for-dissolving-reboxetine-
mesylate-in-dmso-and-pbs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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